Cas no 1033463-35-2 (3-Iodoimidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 3-Iodoimidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1033463-35-2
• MF: C₈H₅IN₂O₂
• MW: 288.041973829269
• MDL: MFCD10758089
• CID: 4568794
• Update Time: 2025-05-25

3-Iodoimidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-iodoimidazo[1,2-a]pyridine-2-carboxylic acid
• 3-Iodoimidazo1,2-apyridine-2-carboxylic acid

• MDL： MFCD10758089
• Inchi： 1S/C8H5IN2O2/c9-7-6(8(12)13)10-5-3-1-2-4-11(5)7/h1-4H,(H,12,13)
• InChI Key： CAOQGKNMVLAPPG-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(I)N1C=CC=C2

Experimental Properties

• Melting Point: 217-219°

3-Iodoimidazo1,2-apyridine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Iodoimidazo1,2-apyridine-2-carboxylic acid

Comprehensive Overview of 3-Iodoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1033463-35-2): Properties, Applications, and Research Insights

The compound 3-Iodoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1033463-35-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core and the iodo-substituent, make it a valuable intermediate for synthesizing biologically active compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most frequently searched questions about 3-Iodoimidazo[1,2-a]pyridine-2-carboxylic acid revolves around its synthetic applications. The presence of both a carboxylic acid group and an iodo moiety allows for versatile functionalization, enabling chemists to create derivatives with tailored properties. This adaptability is crucial in modern medicinal chemistry, where precision in molecular design is paramount. Recent studies highlight its role in the synthesis of imidazo[1,2-a]pyridine-based scaffolds, which are pivotal in targeting diseases like cancer and infectious disorders.

From an industrial perspective, the demand for 3-Iodoimidazo[1,2-a]pyridine-2-carboxylic acid is driven by its utility in high-throughput screening and combinatorial chemistry. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, makes it a preferred choice for constructing complex molecular architectures. These reactions are integral to the development of next-generation therapeutics, aligning with the growing emphasis on personalized medicine and targeted drug delivery systems.

Environmental and safety considerations are also critical when discussing CAS No. 1033463-35-2. While the compound itself is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers often inquire about its stability under various conditions, such as exposure to light or moisture. Studies indicate that storing the compound in a cool, dry environment minimizes degradation, preserving its efficacy for downstream applications.

The rise of artificial intelligence in drug discovery has further amplified interest in 3-Iodoimidazo[1,2-a]pyridine-2-carboxylic acid. Machine learning models are being trained to predict its reactivity and optimize synthetic pathways, reducing time and resource expenditure. This synergy between computational chemistry and experimental validation underscores the compound's relevance in cutting-edge research.

In summary, 3-Iodoimidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1033463-35-2) represents a cornerstone in contemporary organic synthesis and drug development. Its multifaceted applications, coupled with advancements in green chemistry and AI-driven methodologies, position it as a critical asset for scientists tackling global health challenges. As research progresses, this compound is poised to play an even more prominent role in shaping the future of biomedical innovation.